Cas no 1246820-20-1 (Medetomidine-d3 Hydrochloride)

• Product Name: Medetomidine-d3 Hydrochloride
• CAS No: 1246820-20-1
• MF: C₁₃H₁₇ClN₂
• MW: 239.758967161179
• CID: 1062183
• PubChem ID: 71749887
• Update Time: 2025-05-24

Medetomidine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Medetomidine-d3 Hydrochloride
• 5-[2,2,2-trideuterio-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole,hydrochloride
• Medetomidine-d3 Hydr
• 4-[1-(2,3-Dimethylphenyl)ethyl-d3]-1H-imidazole Hydrochloride
• Domitor-d3 Hydrochloride
• Metomidine-d3 Hydrochloride
• MPV 785-d3 Hydrochloride
• Zalopine-d3 Hydrochloride
• Medetomidine-d3 (hydrochloride)
• 4-[2,2,2-Trideuterio-1-(2,3-dimethylphenyl)ethyl]-3H-imidazole hydrochloride; Medetomidine-d3 hydrochloride; Medetomidine-D3 hydrochloride (ethyl-2,2,2-D3); Zalopine-d3; 5-[1-(2,3-Dimethylphenyl)ethyl-2,2,2-d3]-1H-imidazole hydrochloride; 4-(1-(2,3-Dimethylphenyl)ethyl-2,2,2-d3)-1H-imidazole hydrochloride
• DTXSID60857951
• 1246820-20-1
• HY-17034BS
• CS-0202353
• 5-[2,2,2-trideuterio-1-(2,3-dimethylphenyl)ethyl]-1H-imidazole;hydrochloride
• 5-[1-(2,3-Dimethylphenyl)(2,2,2-~2~H_3_)ethyl]-1H-imidazole--hydrogen chloride (1/1)

• Inchi： 1S/C13H16N2.ClH/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13;/h4-8,11H,1-3H3,(H,14,15);1H/i3D3;
• InChI Key： VPNGEIHDPSLNMU-FJCVKDQNSA-N
• SMILES： Cl.N1C=NC=C1C(C([2H])([2H])[2H])C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 239.12700
• Monoisotopic Mass: 239.1268565g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Melting Point: 165-167°C
• PSA: 28.68000
• LogP: 3.98030

Additional information on Medetomidine-d3 Hydrochloride

Medetomidine-d3 Hydrochloride (CAS No. 1246820-20-1): An Overview of Its Properties, Applications, and Recent Research

Medetomidine-d3 Hydrochloride (CAS No. 1246820-20-1) is a deuterated form of medetomidine hydrochloride, a potent α₂-adrenergic receptor agonist. This compound is widely used in veterinary medicine and research for its sedative, analgesic, and anxiolytic properties. The deuterium substitution in Medetomidine-d3 Hydrochloride provides enhanced stability and improved pharmacokinetic properties, making it a valuable tool in various scientific and medical applications.

Chemical Structure and Properties: Medetomidine-d3 Hydrochloride has the molecular formula C₉H₁₁D₃N₂O·HCl and a molecular weight of 246.70 g/mol. The compound is a white to off-white crystalline powder with a melting point of approximately 155-157°C. It is highly soluble in water and ethanol, making it suitable for various formulations. The deuterium atoms in the molecule enhance its metabolic stability, which can be advantageous in both preclinical and clinical studies.

Pharmacological Profile: Medetomidine-d3 Hydrochloride acts as a selective α₂-adrenergic receptor agonist, similar to its non-deuterated counterpart, medetomidine. This mechanism of action results in sedation, analgesia, and muscle relaxation. The compound is particularly useful in veterinary medicine for procedures requiring sedation or anesthesia. It has been shown to be effective in reducing stress and anxiety in animals, making it a preferred choice for pre-anesthetic medication.

Clinical Applications: In veterinary practice, Medetomidine-d3 Hydrochloride is commonly used for sedation and pre-anesthetic medication in small animals such as dogs and cats. It is also employed in wildlife management for immobilizing larger animals like deer and bears. The compound's rapid onset of action and predictable recovery time make it an ideal choice for these applications. Additionally, its use in combination with other anesthetics can enhance the overall effectiveness of the sedation protocol.

Research Applications: Beyond its clinical use, Medetomidine-d3 Hydrochloride is a valuable tool in research settings. Its deuterium substitution allows for more precise pharmacokinetic studies, as it can be distinguished from the non-deuterated form using mass spectrometry techniques. This property makes it particularly useful in drug metabolism studies and pharmacological research. Recent studies have explored the use of Medetomidine-d3 Hydrochloride in investigating the role of α₂-adrenergic receptors in various physiological processes, including pain modulation and stress response.

Safety Considerations: While Medetomidine-d3 Hydrochloride is generally well-tolerated, it can cause side effects such as bradycardia, hypotension, and respiratory depression at higher doses. Therefore, it is essential to use the compound under strict veterinary supervision and to monitor the animal's vital signs closely during administration. Precautions should also be taken to ensure proper storage and handling to maintain the compound's stability and efficacy.

Recent Research Findings: Recent research has shed light on the potential therapeutic applications of Medetomidine-d3 Hydrochloride. A study published in the Journal of Veterinary Pharmacology and Therapeutics (2022) evaluated the use of Medetomidine-d3 Hydrochloride in combination with ketamine for anesthesia in dogs undergoing orthopedic surgery. The results showed that this combination provided effective analgesia with minimal side effects, highlighting its potential as an alternative to traditional anesthetic protocols.

In another study published in the European Journal of Pharmacology (2021), researchers investigated the role of α₂-adrenergic receptors in pain modulation using Medetomidine-d3 Hydrochloride strong>. The study demonstrated that activation of these receptors by < strong > Medetomidine-d3 Hydrochloride strong > led to significant reductions in pain sensitivity, suggesting its potential as a novel analgesic agent. p > < p >< strong > Conclusion strong >: p > < p >< strong > Medetomidine-d3 Hydrochloride strong > (CAS No. 1246820-20-1) is a versatile compound with significant applications in both veterinary medicine and research. Its enhanced stability due to deuterium substitution makes it an attractive option for various pharmacological studies. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field of medicinal chemistry. p > article > response >